Cas no 16662-26-3 (Benzo[b]thiophene-3-methanamine,N-(2-chloroethyl)-N-ethyl-6-methyl-, hydrochloride (1:1))

Benzo[b]thiophene-3-methanamine,N-(2-chloroethyl)-N-ethyl-6-methyl-, hydrochloride (1:1) structure
16662-26-3 structure
Product Name:Benzo[b]thiophene-3-methanamine,N-(2-chloroethyl)-N-ethyl-6-methyl-, hydrochloride (1:1)
CAS No:16662-26-3
MF:C14H19Cl2NS
MW:304.27836060524
CID:168961
PubChem ID:204595
Update Time:2025-04-19

Benzo[b]thiophene-3-methanamine,N-(2-chloroethyl)-N-ethyl-6-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-3-methanamine,N-(2-chloroethyl)-N-ethyl-6-methyl-, hydrochloride (1:1)
    • 2-chloro-N-ethyl-N-[(6-methyl-1-benzothiophen-3-yl)methyl]ethanamine,hydrochloride
    • 2-chloro-N-ethyl-N-[(6-methyl-1-benzothiophen-3-yl)methyl]ethanamine;hydrochloride
    • N-(2-Chloroethyl)-N-ethyl-6-methylbenzo(b)thiophene-3-methylamine hydrochloride
    • Benzo(b)thiophene-3-methylamine, N-(2-chloroethyl)-N-ethyl-6-methyl-, hydrochloride
    • DTXSID30168142
    • 16662-26-3
    • Inchi: 1S/C14H18ClNS.ClH/c1-3-16(7-6-15)9-12-10-17-14-8-11(2)4-5-13(12)14;/h4-5,8,10H,3,6-7,9H2,1-2H3;1H
    • InChI Key: ONZWHRFFKGHWDD-UHFFFAOYSA-N
    • SMILES: ClCCN(CC)CC1=CSC2C=C(C)C=CC1=2.Cl

Computed Properties

  • Exact Mass: 303.06177
  • Monoisotopic Mass: 303.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 236
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.5Ų

Experimental Properties

  • Boiling Point: 340.7°Cat760mmHg
  • Flash Point: 159.9°C
  • PSA: 3.24
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd